Cas no 2228900-30-7 (methyl 5-(nitromethyl)furan-2-carboxylate)

• Product Name: methyl 5-(nitromethyl)furan-2-carboxylate
• CAS No: 2228900-30-7
• MF: C₇H₇NO₅
• MW: 185.134182214737
• CID: 5867517
• PubChem ID: 165761104
• Update Time: 2025-08-02

methyl 5-(nitromethyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(nitromethyl)furan-2-carboxylate
• EN300-1738678
• 2228900-30-7

• Inchi： 1S/C7H7NO5/c1-12-7(9)6-3-2-5(13-6)4-8(10)11/h2-3H,4H2,1H3
• InChI Key： XDLLHWQQYLNXHD-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.03242232g/mol
• Monoisotopic Mass: 185.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.3Ų

Additional information on methyl 5-(nitromethyl)furan-2-carboxylate

Comprehensive Analysis of Methyl 5-(Nitromethyl)Furan-2-Carboxylate (CAS No. 2228900-30-7)

Methyl 5-(nitromethyl)furan-2-carboxylate (CAS No. 2228900-30-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, characterized by its furan ring and nitromethyl functional group, is a subject of interest for researchers exploring green chemistry, biodegradable materials, and pharmaceutical intermediates. Its molecular formula, C₇H₇NO₄, reflects a balance of reactivity and stability, making it a versatile building block in synthetic chemistry.

The growing demand for sustainable chemical solutions has placed compounds like methyl 5-(nitromethyl)furan-2-carboxylate at the forefront of innovation. In the context of renewable resources, furan derivatives are increasingly studied as alternatives to petroleum-based chemicals. Researchers are particularly interested in how this compound can be derived from biomass feedstocks, aligning with global trends toward carbon neutrality and circular economy principles. Its potential role in bio-based polymers and green solvents is a hot topic in academic and industrial circles.

From a synthetic perspective, the nitromethyl group in this compound offers intriguing possibilities for further functionalization. Chemists are exploring its use in cascade reactions and multicomponent syntheses, which are efficient methods for creating complex molecular architectures. The ester functionality (methyl carboxylate) adds another dimension of reactivity, making it valuable for constructing heterocyclic compounds with potential biological activity. These characteristics explain why searches for "furan derivatives synthesis" and "nitromethyl applications" have seen a steady increase in scientific databases.

In the pharmaceutical field, while methyl 5-(nitromethyl)furan-2-carboxylate itself is not a drug, its structural motifs appear in several active pharmaceutical ingredients (APIs). The furan core is known to exhibit various biological activities, and the nitromethyl group can serve as a precursor for amino or other functional groups through reduction. This has led to growing interest in its potential as a versatile synthetic intermediate, particularly in the development of targeted therapies and small molecule drugs.

The compound's physical and chemical properties are also noteworthy. With a molecular weight of 169.13 g/mol, it typically appears as a crystalline solid under standard conditions. Its solubility profile—moderate in polar organic solvents but limited in water—makes it suitable for various organic transformations. These characteristics are frequently queried in chemical databases under terms like "furan carboxylate solubility" and "nitromethyl compound stability," reflecting the practical considerations of researchers working with this material.

Recent advancements in analytical techniques have enabled more detailed studies of methyl 5-(nitromethyl)furan-2-carboxylate. Modern spectroscopic methods (NMR, IR, MS) and chromatographic analyses (HPLC, GC) provide comprehensive characterization data, addressing common search queries about "furan derivative identification" and "nitro compound analysis." These tools are essential for quality control in research and potential scale-up processes.

Looking forward, the compound's potential in material science applications is being explored. Its aromatic furan core and polar functional groups make it interesting for designing functional materials with specific electronic or optical properties. This aligns with current trends in searching for "smart material precursors" and "organic electronic components," particularly in the context of developing more sustainable alternatives to conventional materials.

In conclusion, methyl 5-(nitromethyl)furan-2-carboxylate (CAS No. 2228900-30-7) represents a fascinating intersection of green chemistry, pharmaceutical research, and material science. Its unique combination of a furan scaffold with nitromethyl and ester functionalities offers diverse possibilities for innovation. As research continues to uncover new applications for this compound, it is likely to remain a subject of significant scientific interest and a frequent topic in chemical literature and database searches.